Cas no 2315282-36-9 (methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2315282-36-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5304915
• Update Time: 2026-03-10

methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-1-carboxylic acid, 4-hydroxy-, methyl ester
• methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate

• Inchi： 1S/C9H14O4/c1-12-7(10)9-4-2-8(11,3-5-9)6-13-9/h11H,2-6H2,1H3
• InChI Key： DGKGJXZBVNSTAL-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CCC(O)(CC1)CO2

Additional information on methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate

Methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2315282-36-9): A Comprehensive Overview

Methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2315282-36-9) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic ester, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound's intricate cyclic structure, featuring a hydroxyl group and an ester functionality, makes it a versatile intermediate for various chemical transformations.

The molecular structure of methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate consists of a bicyclic system with eight carbon atoms, arranged in a three-membered oxygen-containing ring fused to a five-membered ring. This arrangement imparts unique steric and electronic properties to the molecule, making it a valuable candidate for exploring new synthetic pathways and functionalization strategies.

In recent years, the study of heterocyclic compounds has seen considerable growth, particularly in the context of developing novel therapeutic agents. The presence of both hydroxyl and ester groups in methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate allows for diverse chemical modifications, including esterification, hydrolysis, and oxidation reactions. These properties have been exploited in various synthetic protocols, enabling the construction of more complex molecules with potential biological activity.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, the bicyclic scaffold has been shown to mimic natural product structures, which often exhibit potent biological activities. This has led to investigations into its potential as a precursor for small-molecule drugs targeting various diseases.

The synthesis of methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate presents both challenges and opportunities for chemists. The strained three-membered ring requires careful handling during synthesis to avoid unwanted side reactions. However, advances in catalytic methods and asymmetric synthesis have made it possible to construct this motif with high precision and yield. These advancements have not only improved access to the compound itself but also provided new tools for exploring related structures.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of heterocyclic compounds. The stereochemical configuration of methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate plays a crucial role in its interactions with biological targets. Researchers have employed chiral resolution techniques and enantioselective catalysis to obtain enantiomerically pure forms of the compound, which are essential for evaluating their pharmacological properties.

The compound's potential applications extend beyond drug development into materials science and catalysis. Its unique structural features make it an attractive candidate for designing novel ligands and catalysts with tailored properties. For example, the hydroxyl group can serve as a coordination site for metal ions, while the ester functionality can participate in various catalytic cycles.

In conclusion, methyl 4-hydroxy-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2315282-36-9) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance in the chemical community is likely to grow further.